Cas no 2137879-20-8 (1-(3-Fluorophenyl)-2,4-dimethylbenzene)

• Product Name: 1-(3-Fluorophenyl)-2,4-dimethylbenzene
• CAS No: 2137879-20-8
• MF: C₁₄H₁₃F
• MW: 200.251427412033
• CID: 6381351
• PubChem ID: 89493272
• Update Time: 2025-06-09

1-(3-Fluorophenyl)-2,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-2,4-dimethylbenzene
• SCHEMBL14850868
• 2137879-20-8
• EN300-739921
• 1-(3-Fluorophenyl)-2,4-dimethylbenzene

• Inchi： 1S/C14H13F/c1-10-6-7-14(11(2)8-10)12-4-3-5-13(15)9-12/h3-9H,1-2H3
• InChI Key： ZXYKYXBNKXRTBS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 200.100128577g/mol
• Monoisotopic Mass: 200.100128577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-Fluorophenyl)-2,4-dimethylbenzene

Introduction to 1-(3-Fluorophenyl)-2,4-dimethylbenzene (CAS No. 2137879-20-8)

1-(3-Fluorophenyl)-2,4-dimethylbenzene, identified by the chemical abstracts service number 2137879-20-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic heterocyclic compound features a benzene ring substituted with a fluorine atom at the 3-position and two methyl groups at the 2- and 4-positions. Its unique structural configuration makes it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The molecular structure of 1-(3-Fluorophenyl)-2,4-dimethylbenzene contributes to its distinct chemical properties, including moderate lipophilicity and electronic characteristics that can be modulated by further functionalization. The presence of a fluorine atom at the 3-position enhances the compound's metabolic stability and binding affinity to biological targets, a phenomenon widely exploited in medicinal chemistry. This feature has garnered considerable attention in recent years, as fluorinated aromatic compounds are increasingly recognized for their potential in improving drug efficacy and pharmacokinetic profiles.

In contemporary pharmaceutical research, 1-(3-Fluorophenyl)-2,4-dimethylbenzene has been investigated as a key building block in the synthesis of small-molecule inhibitors. Specifically, its scaffold has been leveraged to develop compounds with inhibitory activity against enzymes implicated in cancer progression and neurodegenerative diseases. Notably, studies have demonstrated that derivatives of this compound exhibit promising effects in modulating the activity of tyrosine kinases and other signaling molecules crucial for disease pathogenesis.

Recent advancements in computational chemistry have further highlighted the utility of 1-(3-Fluorophenyl)-2,4-dimethylbenzene as a scaffold for drug discovery. Molecular docking simulations have revealed that its structural motif can effectively interact with specific binding pockets on target proteins, suggesting its potential as a lead compound for structure-based drug design. These computational insights have guided experimental efforts to optimize the compound's pharmacological properties, leading to the identification of several novel analogs with enhanced potency and selectivity.

The synthetic pathways for 1-(3-Fluorophenyl)-2,4-dimethylbenzene also warrant discussion. Traditional methods involve multi-step organic transformations, including Friedel-Crafts alkylation followed by fluorination and methylation. However, emerging synthetic strategies have focused on greener methodologies, employing catalytic systems that minimize waste and energy consumption. Such innovations align with the broader trend toward sustainable chemistry practices in pharmaceutical manufacturing.

From a regulatory perspective, 1-(3-Fluorophenyl)-2,4-dimethylbenzene (CAS No. 2137879-20-8) is subject to standard chemical safety protocols due to its reactive functional groups. While not classified as a hazardous material under current regulations, proper handling procedures are essential to ensure workplace safety and environmental protection. Researchers working with this compound must adhere to established guidelines for storage, transportation, and disposal.

The future prospects for 1-(3-Fluorophenyl)-2,4-dimethylbenzene are promising, with ongoing studies exploring its potential applications beyond traditional pharmaceuticals. For instance, its derivatives have shown promise as intermediates in agrochemical formulations, where their structural features contribute to enhanced stability and bioavailability of active ingredients. Additionally, research into its photochemical properties has opened new avenues for applications in materials science and optoelectronics.

In conclusion,1-(3-Fluorophenyl)-2,4-dimethylbenzene represents a versatile and dynamically evolving compound within the chemical and pharmaceutical industries. Its unique structural attributes make it an invaluable asset for researchers seeking to develop innovative therapeutic solutions. As scientific understanding progresses，the applications of this compound are expected to expand，further solidifying its role as a cornerstone in modern drug discovery and industrial chemistry.